N-(2,5-difluorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-difluorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, also known as DTBA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DTBA is a benzothiazole derivative that possesses a unique chemical structure, making it an interesting compound to study.
Scientific Research Applications
Photovoltaic Efficiency Modeling and Ligand-Protein Interactions
Research on benzothiazolinone acetamide analogs, including compounds with similar structures, has demonstrated their potential in photovoltaic applications and ligand-protein interactions. These compounds show good light harvesting efficiency and free energy of electron injection, making them suitable for use as photosensitizers in dye-sensitized solar cells (DSSCs). Additionally, their non-linear optical (NLO) activity and binding interactions with proteins like Cyclooxygenase 1 (COX1) have been investigated, suggesting their relevance in materials science and medicinal chemistry (Mary et al., 2020).
Antitumor Activity
Compounds bearing the benzothiazole structure, closely related to the target molecule, have been synthesized and evaluated for their antitumor activity against various human tumor cell lines. This highlights the potential use of such compounds in cancer research and therapy, showcasing their relevance in medicinal chemistry and oncology (Yurttaş et al., 2015).
Molecular Structure Analysis
The molecular structure of compounds similar to "N-(2,5-difluorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide" has been thoroughly analyzed, providing insights into their chemical behavior and potential applications. This includes studies on their crystalline structures and the types of intermolecular interactions they can engage in, which is crucial for understanding their reactivity and stability (Boechat et al., 2011).
Properties
IUPAC Name |
N-(2,5-difluorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F2N2O4S/c16-9-5-6-11(17)12(7-9)18-14(20)8-19-15(21)10-3-1-2-4-13(10)24(19,22)23/h1-7H,8H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXBBCSJUOXJJDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.